Cas no 820232-50-6 (Pasireotide diaspartate)

Pasireotide diaspartate is a synthetic cyclohexapeptide and a somatostatin analog, designed for enhanced receptor binding affinity and prolonged activity. It exhibits high selectivity for somatostatin receptor subtypes, particularly SST1, SST2, SST3, and SST5, making it effective in regulating hormonal secretion. The diaspartate salt form improves solubility and stability, facilitating formulation and storage. This compound is primarily utilized in therapeutic applications for conditions such as acromegaly and Cushing's disease due to its potent inhibition of growth hormone and cortisol release. Its extended half-life allows for less frequent dosing compared to older analogs, improving patient compliance. The product is characterized by rigorous purity standards, ensuring consistent pharmacological performance.
Pasireotide diaspartate structure
Pasireotide diaspartate structure
Product Name:Pasireotide diaspartate
CAS No:820232-50-6
MF:C66H80N12O17
MW:1313.41161632538
CID:4659591
Update Time:2025-10-25

Pasireotide diaspartate Chemical and Physical Properties

Names and Identifiers

    • Pasireotide diaspartate
    • Signifor
    • I4P76SY3N4
    • SOM230
    • pasireotide aspartate
    • Pasireotide diaspartate [EMA EPAR]
    • Cyclo((2R)-2-phenylglycyl-d-tryptophyl-l-lysyl-o-(phenylmethyl)-l-tyrosyl-l-phen
    • Inchi: 1S/C58H66N10O9.2C4H7NO4/c59-27-13-12-22-46-52(69)64-47(30-38-23-25-42(26-24-38)76-36-39-16-6-2-7-17-39)53(70)66-49(31-37-14-4-1-5-15-37)57(74)68-35-43(77-58(75)61-29-28-60)33-50(68)55(72)67-51(40-18-8-3-9-19-40)56(73)65-48(54(71)63-46)32-41-34-62-45-21-11-10-20-44(41)45;2*5-2(4(8)9)1-3(6)7/h1-11,14-21,23-26,34,43,46-51,62H,12-13,22,27-33,35-36,59-60H2,(H,61,75)(H,63,71)(H,64,69)(H,65,73)(H,66,70)(H,67,72);2*2H,1,5H2,(H,6,7)(H,8,9)/t43-,46+,47+,48-,49+,50+,51+;2*2-/m100/s1
    • InChI Key: NEEFMPSSNFRRNC-HQUONIRXSA-N
    • SMILES: O(C(NCCN)=O)[C@H]1CN2C([C@H](CC3C=CC=CC=3)NC([C@H](CC3C=CC(=CC=3)OCC3C=CC=CC=3)NC([C@H](CCCCN)NC([C@@H](CC3=CNC4C=CC=CC3=4)NC([C@H](C3C=CC=CC=3)NC([C@@H]2C1)=O)=O)=O)=O)=O)=O.OC([C@H](CC(=O)O)N)=O.OC([C@H](CC(=O)O)N)=O

Computed Properties

  • Exact Mass: 1312.57643913 g/mol
  • Monoisotopic Mass: 1312.57643913 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 95
  • Rotatable Bond Count: 24
  • Complexity: 2070
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 1313.4
  • Topological Polar Surface Area: 482

Pasireotide diaspartate Pricemore >>

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Additional information on Pasireotide diaspartate

Introduction to Pasireotide Diaspartate (CAS No. 820232-50-6)

Pasireotide diaspartate, a synthetic octapeptide analog of somatostatin, is a significant advancement in the field of targeted therapy for hormonal disorders. With the CAS number 820232-50-6, this compound has garnered considerable attention for its therapeutic potential and innovative mechanism of action. Pasireotide diaspartate is specifically designed to modulate the activity of somatostatin receptors, offering a novel approach to treating conditions such as acromegaly and neuroendocrine tumors.

The development of pasireotide diaspartate represents a culmination of years of research aimed at improving the efficacy and pharmacokinetic properties of somatostatin analogs. By incorporating a disulfide bridge and optimizing the amino acid sequence, the compound exhibits enhanced stability and prolonged duration of action, reducing the frequency of administration required. This improvement is particularly beneficial for patients who require long-term treatment, as it enhances compliance and convenience.

Recent studies have highlighted the effectiveness of pasireotide diaspartate in clinical trials, demonstrating significant reductions in hormone levels and tumor size in patients with acromegaly and advanced neuroendocrine tumors. For instance, a phase III trial involving patients with acromegaly showed that pasireotide diaspartate achieved target suppression rates comparable to those observed with other somatostatin analogs but with a more favorable side effect profile. This finding underscores the compound's potential as a first-line treatment option.

The pharmacological profile of pasireotide diaspartate is further enhanced by its high affinity for somatostatin receptors SSTR2 and SSTR5, which are overexpressed in many neuroendocrine tumors. This selective receptor binding allows for targeted inhibition of hormone secretion and tumor growth while minimizing effects on other physiological processes. The compound's ability to cross the blood-brain barrier also contributes to its therapeutic efficacy by directly affecting central nervous system-mediated hormonal dysregulation.

In addition to its clinical applications, pasireotide diaspartate has been the subject of extensive research into its mechanisms of action and potential for combination therapies. Preclinical studies have explored its synergistic effects when used in conjunction with other targeted agents or immunotherapy approaches. These investigations suggest that pasireotide diaspartate could play a pivotal role in multi-modal treatment strategies for neuroendocrine tumors, potentially improving patient outcomes and survival rates.

The manufacturing process of pasireotide diaspartate involves advanced peptide synthesis techniques that ensure high purity and yield. The incorporation of a disulfide bridge enhances the compound's stability during production and storage, making it more practical for widespread clinical use. Furthermore, regulatory agencies have recognized the therapeutic value of pasireotide diaspartate, leading to its approval in several countries for the treatment of acromegaly and advanced neuroendocrine tumors.

As research continues to uncover new insights into the biology of neuroendocrine disorders, pasireotide diaspartate remains at the forefront of therapeutic innovation. Ongoing clinical trials are exploring its use in additional indications, including certain types of pituitary adenomas and metastatic cancers. The compound's unique properties make it a promising candidate for future treatments that address complex hormonal imbalances and tumor growth mechanisms.

The future development of pasireotide diaspartate may also involve advancements in delivery systems, such as long-acting injectable formulations, which could further improve patient convenience and treatment adherence. Innovations in drug delivery technology are expected to expand the therapeutic applications of this compound beyond current indications, offering new hope for patients with challenging hormonal disorders.

In conclusion, pasireotide diaspartate (CAS No. 820232-50-6) represents a significant advancement in the management of neuroendocrine disorders. Its innovative design, enhanced pharmacokinetic properties, and robust clinical efficacy position it as a cornerstone therapy for conditions such as acromegaly and advanced neuroendocrine tumors. As research progresses and new applications are explored, pasireotide diaspartate is poised to play an increasingly important role in modern medicine.

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